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Compound of Interest |

[(2-Chlorophenyl)amino]
Compound Name:
(oxo)acetic acid

CAS No.: 77901-50-9

Cat. No.: B2375143

. J

Executive Summary & Chemical Identification

acetic acid (Synonyms: N-(2-Chlorophenyl)oxamic acid; 2-((2-Chlorophenyl)amino)-2-oxoacetic
acid) is a halogenated organic acid used primarily as an intermediate in the synthesis of non-
steroidal anti-inflammatory drugs (NSAIDs) and heterocyclic compounds.[1][2]

Effective disposal requires strict adherence to Halogenated Waste protocols. Unlike simple
mineral acids, this compound cannot be neutralized and sewered due to the stability of the
chlorinated aromatic ring and its potential for aquatic toxicity.[3]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2375143?utm_src=pdf-interest
https://www.bldpharm.com/products/77901-50-9.html
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID10233100
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2375143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter Data

CAS Number 77901-50-9
Molecular Formula CsHeCINO3
Molecular Weight 199.59 g/mol

Physical State

Solid (White to off-white powder)

Acidity (pKa)

~3.0 (Carboxylic acid moiety)

Primary Hazards

Skin/Eye lIrritant (H315, H319), STOT SE
(H335), Aquatic Toxicity

RCRA Status

Characteristic Hazardous Waste (Not
specifically P/U listed, but toxic/halogenated)

Hazard Analysis & Disposal Logic

To ensure scientific integrity in our disposal process, we must understand the causality behind

the safety rules.[3]

The Halogen Factor

The presence of the chlorine atom on the phenyl ring dictates the disposal path.

e Why not drain dispose? Even if neutralized to a water-soluble salt (e.g., sodium 2-

chlorophenyloxamate), the chlorinated aromatic core resists biodegradation in municipal

water treatment systems, posing bioaccumulation risks.[1][3]

» Why segregate? Incineration of chlorinated compounds generates Hydrogen Chloride (HCI)
gas. This requires incinerators equipped with specific acid-gas scrubbers.[1] Mixing this
waste with non-halogenated solvents (like Acetone or Methanol) forces the entire volume to

be treated as halogenated, exponentially increasing disposal costs.[3]

Thermal Decomposition Risks

In the event of improper incineration or fire, this compound decomposes to release:
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+ Hydrogen Chloride (HCI): Corrosive, toxic gas.[3]
» Nitrogen Oxides (NOx): Respiratory irritants.

o Carbon Monoxide (CO): Asphyxiant.

Waste Classification Decision Tree

The following logic gate ensures the material ends up in the correct regulatory drum.

Waste Material Containing
[(2-Chlorophenyl)amino](oxo)acetic acid

What is the physical state?

Solid Waste Liquid Waste
(Pure powder, contaminated gloves, paper) (Mother liquor, reaction mixture)

SOLID HALOGENATED WASTE Primary Solvent Base?

(Double-bagged, Label: Toxic/lIrritant)

Aqueous Solution Organic Solvent
(Water-based) (DCM, EtOAc, Methanol)

Trace Organics Present Contains Halogen

AQUEQUS TOXIC WASTE

LIQUID HALOGENATED ORGANIC

(Do NOT neutralize & sewer) (Do not mix with oxidizers)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating acetic acid waste streams.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)

Applicability: Expired pure chemicals, weighing boats, contaminated PPE, filter paper.[3]

Containment: Place the solid material into a clear polyethylene bag.

Labeling: Attach a hazardous waste tag immediately.
o Constituents: "acetic acid" (Do not use abbreviations).[1]

o Hazard Checkboxes: Check "Toxic" and "lrritant".

Secondary Containment: Place the sealed bag into the laboratory's designated Solid
Halogenated Waste drum (often a wide-mouth HDPE drum).

Verification: Ensure the drum lid is sealed to prevent moisture entry, which could cause
hydrolysis or clumping.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors from synthesis, HPLC waste.[3]
o Compatibility Check:

o Ensure the receiving waste container does NOT contain strong bases (e.g., NaOH, KOH)
or strong oxidizers (e.g., Nitric Acid).[3][4]

o Reasoning: Mixing an organic acid with a concentrated base in a closed drum is an
exothermic reaction that can pressurize and rupture the container.

e Segregation:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour into Halogenated Organic
Waste.
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o If dissolved in Methanol or Ethyl Acetate: Even though the solvent is non-halogenated, the
presence of the solute (the chlorophenyl acid) renders the entire mixtureHalogenated
Waste.

e Transfer:
o Use a funnel to prevent spills.
o Leave at least 10% headspace in the container for vapor expansion.

e Rinsing: Triple-rinse the empty reaction vessel with a small volume of acetone/DCM and add
the rinsate to the same waste container.

Emergency Response: Spill Contingency

In the event of a benchtop spill, immediate action prevents exposure and contamination
spread.[3]

\ 4

1. ALERT 2. PPE UP 3. CONTAIN 4. COLLECT 5. DECONTAMINATE 6. DISPOSE
Notify néarb ersonnel Nitrile gloves, Goggles, | Cover with absorbent pads Scoop into bag. Wipe surface with Label as Halogenated
Y P Lab Coat or vermiculite Do not create dust. soap & water Solid Waste

Click to download full resolution via product page
Figure 2: Immediate response workflow for solid or liquid spills.[1][3]

Critical Note on Decontamination: After removing the bulk solid, wipe the area with a dilute
surfactant (soap water).[3] Avoid using bleach (Sodium Hypochlorite) immediately, as mixing
bleach with acidic organic residues can theoretically generate hazardous chloramines or
chlorine gas, although the risk is lower with this specific acid than with amines.[3]

Compatibility Matrix

Use this table to verify what can and cannot be stored in the same waste carboy.
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Waste Stream Compatibility Reasoning
Halogenated Solvents (DCM, _ ) )
Compatible Standard disposal path.[1][3]

CHCI3)

Safe chemically, but renders
Non-Halo Solvents (Acetone, ] the cheap waste expensive

I\ Technically Safe

Hexane) (downgrades to Halogenated).

[3]

Acid + Acid is generally stable,
Aqueous Acids (HCI, H2S0a4) Compatible but ensure no heat generation.

[3]
Aqueous Bases (NaOH, Exothermic neutralization; risk

Y INCOMPATIBLE o _
NH4OH) of pressurization/explosion.[3]
Oxidizers (Nitric Acid, Risk of violent oxidation of the
_ X INCOMPATIBLE , o
Peroxides) organic aromatic ring.[3]
) ) Acidic waste releases fatal

Cyanides / Sulfides > INCOMPATIBLE

HCN or HzS gas upon contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 77901-50-9|2-((2-Chlorophenyl)amino)-2-oxoacetic acid|BLD Pharm [bldpharm.com]
e 2. CompTox Chemicals Dashboard [comptox.epa.gov]

e 3. Waste Code [rcrainfo.epa.gov]

e 4. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]

 To cite this document: BenchChem. [Operational Guide: Safe Disposal of (2-
Chlorophenyl)aminoacetic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2375143#2-chlorophenyl-amino-oxo-acetic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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